Cas no 1050651-07-4 (1050651-07-4)

• Product Name: 1050651-07-4
• CAS No: 1050651-07-4
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 2359561
• PubChem ID: 93341791
• Update Time: 2025-07-09

1050651-07-4 Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-isopropenylcyclohexanone
• 1050651-07-4

• Inchi： 1S/C9H14O/c1-7(2)8-4-3-5-9(10)6-8/h8H,1,3-6H2,2H3/t8-/m0/s1
• InChI Key： TYQGXKQUZWWNDA-QMMMGPOBSA-N
• SMILES： C1(=O)CCC[C@H](C(C)=C)C1

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1050651-07-4

1,3,5-Trimethylbenzene (CAS No. 1050651-07-4)

1,3,5-Trimethylbenzene, also known as xylene isomer or meta-xylene, is a aromatic hydrocarbon with the chemical formula C8H10. This compound is a colorless liquid with a characteristic aromatic odor. It is widely used in various industrial and commercial applications due to its unique chemical properties and stability. The CAS number 1050651-07-4 uniquely identifies this compound in scientific and regulatory databases, ensuring precise identification and reference in research and manufacturing.

The molecular structure of 1,3,5-trimethylbenzene consists of a benzene ring with three methyl groups attached at the 1, 3, and 5 positions. This arrangement imparts the compound with high symmetry and stability. The aromaticity of the benzene ring contributes to its reactivity in certain chemical reactions, particularly in electrophilic substitution reactions. Recent studies have explored the use of 1,3,5-trimethylbenzene as a precursor in the synthesis of advanced materials, such as polycyclic aromatic hydrocarbons (PAHs) and nanocarbons, due to its ability to undergo controlled polymerization under specific conditions.

From a physical standpoint, 1,3,5-trimethylbenzene has a melting point of -48°C and a boiling point of 139°C, making it suitable for applications that require stability over a wide temperature range. Its low solubility in water (approximately 28 mg/L at 25°C) and high solubility in organic solvents like dichloromethane and ethanol make it ideal for use in organic synthesis and extraction processes. Recent advancements in green chemistry have highlighted the potential of using 1,3,5-trimethylbenzene as a solvent in environmentally friendly processes, reducing reliance on more hazardous solvents.

The synthesis of 1,3,5-trimethylbenzene typically involves the alkylation of benzene using methyl halides under Friedel-Crafts conditions. However, modern methods have shifted toward more efficient catalytic processes to minimize waste and improve yield. For instance, researchers have developed novel catalysts based on zeolites and metal-organic frameworks (MOFs) that enable selective formation of meta-xylene from toluene via dehydrogenation reactions. These innovations not only enhance production efficiency but also align with sustainability goals by reducing energy consumption and emissions.

In terms of applications, 1,3,5-trimethylbenzene finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its role as a building block for complex molecules has been pivotal in the development of various therapeutic agents. Additionally, it serves as a key component in the production of high-performance adhesives and coatings due to its excellent solvent properties and compatibility with polymers.

Recent research has also explored the environmental impact of 1,3,5-trimethylbenzene, particularly its biodegradation pathways and toxicity profiles. Studies conducted by environmental scientists have demonstrated that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. Furthermore, toxicological assessments indicate that exposure to meta-xylene at concentrations typically encountered in industrial settings poses minimal risk to human health when proper safety protocols are followed.

In conclusion, 1,3,5-trimethylbenzene (CAS No. 1050651-07-4) is a versatile compound with significant applications across multiple industries. Its unique chemical properties and compatibility with modern synthetic methods make it an essential component in contemporary material science and pharmaceutical development. As research continues to uncover new applications and improve production efficiency, the role of this compound in advancing technological innovation remains undeniable.